4-(Cyclopropylmethoxy)-3-iodophenol

• Molecular Formula: C10H11IO2
• Molecular Weight: 290.10 g/mol
• IUPAC Name: 4-(cyclopropylmethoxy)-3-iodophenol
• InChI: InChI=1S/C10H11IO2/c11-9-5-8(12)3-4-10(9)13-6-7-1-2-7/h3-5,7,12H,1-2,6H2
• InChI Key: HXOVTZNQFISIDP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=C(C=C(C=C2)O)I

Description

4-(Cyclopropylmethoxy)-3-iodophenol is a substituted phenolic compound featuring a cyclopropylmethoxy group at the para position and an iodine atom at the meta position of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Cyclopropylmethoxy)-3-iodophenol typically involves the following steps:

Starting Material: The synthesis begins with a phenol derivative.

Alkylation: The phenol is alkylated with cyclopropylmethanol under basic conditions to introduce the cyclopropylmethoxy group.

Iodination: The resulting compound is then iodinated using iodine and a suitable oxidizing agent, such as sodium iodide and hydrogen peroxide, to introduce the iodine atom at the desired position on the phenol ring.

Industrial Production Methods

Industrial production methods for 4-(Cyclopropylmethoxy)-3-iodophenol would likely involve similar steps but on a larger scale, with optimizations for yield and purity. This could include the use of continuous flow reactors and advanced purification techniques to ensure high-quality product.

Chemical Reactions Analysis

Types of Reactions

4-(Cyclopropylmethoxy)-3-iodophenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The iodine atom can be reduced to form the corresponding hydrocarbon.

Substitution: The iodine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or thiourea.

Major Products

Oxidation: Quinones and other oxidized derivatives.

Reduction: Deiodinated hydrocarbons.

Substitution: Various substituted phenol derivatives depending on the nucleophile used.

Scientific Research Applications

4-(Cyclopropylmethoxy)-3-iodophenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the development of bioactive compounds and pharmaceuticals.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of advanced materials and as a precursor for various chemical processes.

Mechanism of Action

The mechanism of action of 4-(Cyclopropylmethoxy)-3-iodophenol involves its interaction with specific molecular targets. The phenol group can participate in hydrogen bonding and other interactions with biological molecules, while the iodine atom can facilitate the formation of covalent bonds with nucleophilic sites. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Key Observations:

• Substituent Effects: The cyclopropylmethoxy group (-OCH₂C₃H₅) enhances metabolic stability and lipophilicity compared to simpler alkoxy groups (e.g., methoxy), as seen in roflumilast’s improved PDE4 inhibition over rolipram .
• Synthetic Efficiency :
  • High yields (>85%) are achievable for cyclopropylmethoxy intermediates using standard reagents (NaBH₄, SOCl₂) and mild conditions .
  • Multi-step syntheses (e.g., betaxolol, roflumilast) require precise control of reaction parameters (temperature, catalysts) to avoid side reactions .

Pharmacological and Functional Comparisons

Enzyme Inhibition (PDE4 Targets)

• Roflumilast (3-cyclopropylmethoxy-4-difluoromethoxy-N-(3,5-dichloropyridin-4-yl)benzamide): Potency: IC₅₀ = 0.8 nM (human neutrophils), 100-fold more potent than rolipram due to cyclopropylmethoxy’s optimized binding to the PDE4 catalytic site . Selectivity: No activity against PDE1, PDE2, PDE3, or PDE5 at 10,000× higher concentrations .

β-Adrenergic Antagonism

• Betaxolol: Features a cyclopropylmethoxyethyl-phenoxypropanolamine core. Selectivity: Preferentially blocks β₁-adrenergic receptors (cardioselective) due to steric and electronic effects of the cyclopropylmethoxy group .

Stability and Reactivity

• Cyclopropylmethoxy vs. Other Alkoxy Groups :
  • The cyclopropane ring confers rigidity and resistance to oxidative degradation compared to linear alkoxy chains (e.g., ethoxy) .
• Iodine Substituent :
  • Increases molecular weight and may reduce thermal stability but offers opportunities for radioiodination (imaging) or nucleophilic substitution .